Cas no 2137952-48-6 (2,2-Difluoro-3-[(1,2,2-trimethylcyclopropyl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(1,2,2-trimethylcyclopropyl)amino]propanoic acid
• CAS No: 2137952-48-6
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 6089427
• PubChem ID: 165742866
• Update Time: 2025-06-12

2,2-Difluoro-3-[(1,2,2-trimethylcyclopropyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2137952-48-6
• EN300-789167
• 2,2-difluoro-3-[(1,2,2-trimethylcyclopropyl)amino]propanoic acid
• 2,2-Difluoro-3-[(1,2,2-trimethylcyclopropyl)amino]propanoic acid

• Inchi： 1S/C9H15F2NO2/c1-7(2)4-8(7,3)12-5-9(10,11)6(13)14/h12H,4-5H2,1-3H3,(H,13,14)
• InChI Key： NQZFXXNYMIZYQX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC1(C)CC1(C)C)F

Computed Properties

• Exact Mass: 207.10708505g/mol
• Monoisotopic Mass: 207.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 2,2-Difluoro-3-[(1,2,2-trimethylcyclopropyl)amino]propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-[(1,2,2-trimethylcyclopropyl)amino]propanoic acid (CAS No. 2137952-48-6)

2,2-Difluoro-3-[(1,2,2-trimethylcyclopropyl)amino]propanoic acid (CAS No. 2137952-48-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of difluoro and trimethylcyclopropyl moieties in its molecular framework makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to modulate enzyme activity and receptor binding.

The compound's propanoic acid backbone, combined with its cyclopropyl substitution, offers exceptional stability and metabolic resistance, which are critical for developing long-acting therapeutics. Recent studies highlight its relevance in addressing antibiotic resistance, a global health concern, by serving as a scaffold for novel antimicrobial agents. Additionally, its fluorine atoms enhance lipophilicity, improving membrane permeability—a key factor in central nervous system (CNS) drug design.

From a synthetic chemistry perspective, 2,2-Difluoro-3-[(1,2,2-trimethylcyclopropyl)amino]propanoic acid exemplifies advancements in stereoselective fluorination techniques. Its synthesis often involves Pd-catalyzed cross-coupling or asymmetric hydrogenation, methods frequently searched by organic chemists optimizing green chemistry protocols. The compound’s CAS No. 2137952-48-6 is frequently queried in patent databases, reflecting industrial interest in proprietary applications.

Environmental and sustainability-focused research also explores this molecule’s degradation pathways, aligning with the EPA’s PFAS regulations. Unlike persistent fluorinated pollutants, its cyclopropyl ring may facilitate biodegradability, a topic gaining traction in eco-friendly chemical design. Furthermore, computational models predict its low toxicity profile, making it a safer alternative in crop protection formulations.

In material science, the compound’s rigid cyclopropyl group contributes to thermal stability in high-performance polymers, a niche explored for aerospace and electronics. Its amino acid derivative nature also opens doors for peptide mimetics, addressing demands in precision medicine. As AI-driven drug discovery accelerates, 2137952-48-6 is increasingly indexed in cheminformatics databases for virtual screening.

Market analysts note rising investments in fluorine-containing APIs, where this compound’s patent landscape suggests competitive potential. Its nomenclature—2,2-Difluoro-3-[(1,2,2-trimethylcyclopropyl)amino]propanoic acid—often appears in structure-activity relationship (SAR) studies, particularly for G-protein-coupled receptor (GPCR) targets. This aligns with trending searches on next-generation therapeutics.

To summarize, CAS No. 2137952-48-6 represents a multifaceted tool for innovation across disciplines. Its synthetic versatility, biocompatibility, and alignment with regulatory trends position it as a compound of enduring scientific and commercial value.